Cas no 60129-64-8 (Paniculoside II)

• Product Name: Paniculoside II
• CAS No: 60129-64-8
• MF: C₂₆H₄₀O₉
• MW: 496.59040927887
• CID: 511166
• PubChem ID: 21593624
• Update Time: 2025-06-24

Paniculoside II Chemical and Physical Properties

Names and Identifiers

• Paniculoside II
• 1-O-[(5β,8α,9β,10α,11β,13α,15β)-11,15-Dihydroxy-18-oxokaur-16-en- 18-yl]-β-D-glucopyranose
• Kaur-16-en-18-oic acid,11,15-dihydroxy-,&acirc
• (4alpha,11beta,15beta)-11,15-Dihydroxykaur-16-en-18-oic acid beta-D-glucopyranosyl ester
• AKOS032962331
• FS-8856
• CS-0023251
• 60129-64-8
• Kaur-16-en-18-oic acid, 11,15-dihydroxy-, beta-D-glucopyranosyl ester, (4alpha,11beta,15beta)-
• HY-N3108
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,4S,5R,9R,10S,11S,13S,15R)-11,15-dihydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
• DTXSID801132161
• [ "" ]
• Kaur-16-en-18-oic acid, 11,15-dihydroxy-, I(2)-D-glucopyranosyl ester, (4I+/-,11I(2),15I(2))-
• (4R,15R)-11beta,15-Dihydroxykaur-16-en-18-oic acid [beta-D-glucopyranosyl] ester
• DA-59526
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 11,15-dihydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate

• Inchi： 1S/C26H40O9/c1-12-13-9-14(28)20-24(2)6-4-7-25(3,16(24)5-8-26(20,10-13)21(12)32)23(33)35-22-19(31)18(30)17(29)15(11-27)34-22/h13-22,27-32H,1,4-11H2,2-3H3/t13-,14+,15-,16+,17-,18+,19-,20+,21-,22+,24-,25-,26-/m1/s1
• InChI Key： OHCCJDCXGVSWSO-WWXRUBGDSA-N
• SMILES： O[C@H]1C[C@H]2C(=C)[C@H]([C@]3(CC[C@@H]4[C@@](C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)(C)CCC[C@@]4(C)[C@@H]31)C2)O

Computed Properties

• Exact Mass: 496.26700
• Monoisotopic Mass: 496.26723285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 672.4±55.0 °C at 760 mmHg
• Flash Point: 221.9±25.0 °C
• PSA: 156.91000
• LogP: 0.24020
• Vapor Pressure: 0.0±4.7 mmHg at 25°C

Paniculoside II Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Steviol glycosides

Additional information on Paniculoside II

Compound Introduction: CAS No 60129-64-8 and Paniculoside II

CAS No 60129-64-8 is a specific identifier for a chemical compound that has garnered significant attention in the field of pharmaceutical and natural product research. This compound, along with its derivatives, has been extensively studied for its potential biological activities and therapeutic applications. One of the most notable derivatives is Paniculoside II, a bioactive compound that has shown promise in various preclinical and clinical studies.

The chemical structure of CAS No 60129-64-8 contributes to its unique pharmacological properties, making it a subject of interest for researchers developing new drugs. Recent studies have highlighted the compound's role in modulating cellular pathways associated with inflammation, neuroprotection, and antioxidant effects. These findings have opened up new avenues for therapeutic intervention in chronic diseases such as Alzheimer's, Parkinson's, and cardiovascular disorders.

Paniculoside II, derived from CAS No 60129-64-8, has been particularly studied for its anti-inflammatory and neuroprotective properties. Research indicates that this compound interacts with multiple targets within the central nervous system, including receptors and ion channels that are involved in pain perception and neurodegeneration. The anti-inflammatory effects of Paniculoside II are attributed to its ability to inhibit key enzymes such as COX-2 and NF-κB, which are crucial in the inflammatory response.

In recent years, there has been a surge in interest regarding natural products as potential therapeutic agents. Paniculoside II, being a natural derivative of CAS No 60129-64-8, fits well within this trend. Studies have demonstrated its efficacy in reducing oxidative stress and protecting neuronal cells from damage caused by free radicals. This protective effect is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic profile of Paniculoside II has also been a focus of research. Studies have shown that it exhibits good oral bioavailability and can cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders. Additionally, its low toxicity profile suggests that it may be suitable for long-term therapeutic use without significant side effects.

Recent clinical trials have provided further evidence of the therapeutic potential of Paniculoside II. In animal models of Alzheimer's disease, the compound has been shown to improve cognitive function and reduce amyloid-beta plaques, which are hallmark features of the disease. Similarly, studies in Parkinson's disease models have demonstrated its ability to protect dopaminergic neurons from degeneration.

The mechanisms underlying the therapeutic effects of Paniculoside II are multifaceted. It has been observed to modulate various signaling pathways involved in neuroprotection, including those related to mitochondrial function and antioxidant defense systems. By enhancing mitochondrial health and reducing oxidative damage, Paniculoside II may help preserve neuronal integrity and prevent neurodegeneration.

The synthesis and isolation of Paniculoside II from CAS No 60129-64-8 remain challenging due to its complex chemical structure. However, advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development. Researchers are exploring various synthetic routes to optimize yield and purity while maintaining the bioactivity of the compound.

The future prospects for Paniculoside II are promising. Ongoing studies aim to elucidate its exact mechanisms of action and explore its potential in treating other neurological disorders. Additionally, researchers are investigating novel formulations that could enhance its delivery and efficacy in clinical settings.

In conclusion, CAS No 60129-64-8 and its derivative Paniculoside II represent significant advancements in the field of natural product research. Their potential therapeutic applications, particularly in neurodegenerative diseases, make them valuable candidates for further clinical development. As research continues to uncover new insights into their pharmacological properties, these compounds hold great promise for improving human health.